2,6-Diethylbenzoyl chloride

• IUPAC Name: 2,6-diethylbenzoyl chloride
• InChI: InChI=1S/C11H13ClO/c1-3-8-6-5-7-9(4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key: QQRITLYBTVMRHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)C(=O)Cl
• Molecular Formula: C11H13ClO
• DSSTOX Substance ID: DTXSID90517253
• Molecular Weight: 196.67 g/mol
• CAS RN: 64359-02-0

Description

2,6-Diethylbenzoyl chloride (DEBC) is a chemical compound that belongs to the class of benzoyl chlorides. It is widely used in various chemical reactions and is a key intermediate in the synthesis of many organic compounds. DEBC is a colorless liquid with a pungent odor and is highly reactive due to the presence of a benzoyl group and a chloride group in its structure.

Mechanism of Action

The mechanism of action of 2,6-Diethylbenzoyl chloride is based on its reactivity as a benzoyl chloride. It reacts with various nucleophiles such as amines, alcohols, and thiols to form benzoylated compounds. The reaction proceeds via the formation of an acyl intermediate which is then attacked by the nucleophile. The mechanism of the reaction is shown below:
Biochemical and Physiological Effects:
2,6-Diethylbenzoyl chloride has not been extensively studied for its biochemical and physiological effects. However, it is known to be highly reactive and can cause skin and eye irritation. It is also toxic if ingested or inhaled and can cause respiratory and gastrointestinal problems.

Advantages and Limitations for Lab Experiments

2,6-Diethylbenzoyl chloride is a highly reactive compound and is useful in organic synthesis for the preparation of benzoylated compounds. It is also relatively easy to synthesize and isolate. However, 2,6-Diethylbenzoyl chloride is highly reactive and requires careful handling and storage. It is also toxic and can cause skin and eye irritation, making it unsuitable for use in experiments involving living organisms.

Future Directions

There are several future directions for research involving 2,6-Diethylbenzoyl chloride. One area of research could be the development of new synthetic methods for 2,6-Diethylbenzoyl chloride that are more efficient and environmentally friendly. Another area of research could be the study of the biochemical and physiological effects of 2,6-Diethylbenzoyl chloride on living organisms. This could involve the study of the toxicity of 2,6-Diethylbenzoyl chloride and its effects on various organ systems. Additionally, 2,6-Diethylbenzoyl chloride could be used as a starting material for the synthesis of new compounds with potential therapeutic applications.

Scientific Research Applications

2,6-Diethylbenzoyl chloride has a wide range of applications in scientific research. It is used as a key intermediate in the synthesis of various organic compounds such as pharmaceuticals, agrochemicals, and dyes. 2,6-Diethylbenzoyl chloride is also used as a reagent in organic synthesis for the preparation of benzoylated compounds. It has been used in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-microbial properties.

Synthesis routes and methods

Procedure details

2,6-Diethylcyanobenzene was prepared by converting 2,6-diethylaniline to a diazonium salt and then reacting the diazonium salt with copper cyanide. Hydrolysis of 2,6-diethylcyanobenzene was effected by reaction with sodium hydroxide in ethylene glycol to provide 2,6-diethylaminocarbonyl benzene. The latter compound was reacted with phosphoric acid to provide 2,6-diethylbenzoic acid. Reaction of the benzoic acid with thionyl chloride afforded 2,6-diethylbenzoylchloride as an oil.